Cas no 1807231-38-4 (Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate)

• Product Name: Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate
• CAS No: 1807231-38-4
• MF: C₁₁H₉F₂NO₃S
• MW: 273.255868673325
• CID: 4947051
• Update Time: 2025-05-20

Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate

• Inchi： 1S/C11H9F2NO3S/c1-2-16-10(15)6-3-7(5-14)9(8(18)4-6)17-11(12)13/h3-4,11,18H,2H2,1H3
• InChI Key： LAWQEAYMXMSOSF-UHFFFAOYSA-N
• SMILES： SC1C=C(C(=O)OCC)C=C(C#N)C=1OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 344
• XLogP3: 2.9
• Topological Polar Surface Area: 60.3

Additional information on Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate

Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate (CAS No. 1807231-38-4): A Comprehensive Review in Modern Chemical and Pharmaceutical Research

Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate, identified by its CAS number 1807231-38-4, is a compound of significant interest in the realm of chemical and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention due to its potential applications in drug development and synthetic chemistry. The presence of functional groups such as the cyano (-CN), difluoromethoxy (-OCHF₂), and mercapto (-SH) moieties imparts distinct chemical properties that make it a valuable candidate for various research endeavors.

The cyano group in Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate contributes to its reactivity and electronic properties. Cyano-substituted aromatic compounds are well-documented for their role in the synthesis of pharmaceuticals, particularly in the development of bioactive molecules. The cyano group can participate in various chemical reactions, including nucleophilic addition and condensation reactions, which are pivotal in constructing complex molecular architectures. This reactivity makes it a versatile building block for medicinal chemists seeking to develop novel therapeutic agents.

The difluoromethoxy group is another critical feature of this compound. Difluorinated aromatic compounds have been extensively studied due to their enhanced metabolic stability and improved pharmacokinetic profiles. The introduction of fluorine atoms into a molecule can significantly alter its electronic distribution, leading to increased binding affinity to biological targets. In recent years, there has been a surge in research focused on the synthesis and application of difluoromethoxy-substituted compounds, particularly in the context of anticancer and anti-inflammatory drugs. Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate exemplifies this trend, offering a promising scaffold for further derivatization.

The mercapto group in Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate adds another layer of functionality to the molecule. Mercapto-substituted benzoates have been explored for their potential as antimicrobial and anti-inflammatory agents. The thiol group (-SH) is known for its ability to form disulfide bonds, which are crucial in protein structure and function. Additionally, mercapto compounds can act as redox-active species, participating in cellular signaling pathways. This unique property makes them attractive for developing drugs that target oxidative stress-related diseases.

Recent advancements in synthetic methodologies have enabled the efficient preparation of Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate, making it more accessible for research purposes. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and flow chemistry have streamlined the synthesis of complex molecules like this one. These innovations have not only facilitated the production of high-purity compounds but also opened new avenues for exploring their biological activities.

In the realm of pharmaceutical research, Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate has been investigated for its potential therapeutic applications. Preliminary studies suggest that derivatives of this compound may exhibit desirable pharmacological properties, including anti-proliferative effects on cancer cells and modulation of inflammatory responses. The combination of the cyano, difluoromethoxy, and mercapto groups creates a multifunctional scaffold that can be further modified to enhance specific biological activities. Researchers are exploring various strategies to optimize the structure-function relationships of these compounds, aiming to identify lead candidates for clinical development.

The role of computational chemistry in studying Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate cannot be overstated. Molecular modeling techniques provide valuable insights into the interactions between this compound and biological targets. By predicting binding affinities and understanding molecular recognition processes, computational methods accelerate the discovery of novel drug candidates. Additionally, these tools help in designing analogs with improved properties by identifying key structural features that contribute to biological activity.

The future prospects of Ethyl 3-cyano-4-difluoromethoxy-5-mercaptobenzoate are promising, with ongoing research expected to yield significant advancements. As synthetic chemistry continues to evolve, new methods for modifying this compound will emerge, expanding its potential applications. Furthermore, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential in translating laboratory findings into tangible therapeutic benefits.